2,2'-[(4-amino-1,2-phenylene)bis(oxy)]diethanol

• IUPAC Name: 2-[4-amino-2-(2-hydroxyethoxy)phenoxy]ethanol
• InChI: InChI=1S/C10H15NO4/c11-8-1-2-9(14-5-3-12)10(7-8)15-6-4-13/h1-2,7,12-13H,3-6,11H2
• InChI Key: JJCHTBXQAVFNQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)OCCO)OCCO
• Molecular Formula: C10H15NO4
• Molecular Weight: 213.23 g/mol

Description

2,2'-[(4-amino-1,2-phenylene)bis(oxy)]diethanol, also known as Bis(4-amino-2-hydroxyphenyl)ether (BAHPE), is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of BAHPE is not well understood, but it is believed to interact with various proteins and enzymes in the body. BAHPE has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This property has led to the exploration of BAHPE as a potential treatment for Alzheimer's disease.
Biochemical and Physiological Effects:
BAHPE has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that BAHPE has antioxidant properties and can scavenge free radicals. BAHPE has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In vivo studies have shown that BAHPE can improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

BAHPE has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, BAHPE has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on BAHPE. One area of interest is the development of BAHPE-based materials with unique properties for various applications. Another area of interest is the exploration of BAHPE as a potential drug candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of BAHPE and its potential applications in various fields.

Scientific Research Applications

BAHPE has been extensively studied for its potential applications in various fields such as material science, pharmaceuticals, and biotechnology. In material science, BAHPE has been used as a cross-linking agent for epoxy resins, which enhances the mechanical properties of the resulting material. In pharmaceuticals, BAHPE has been explored as a potential drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. In biotechnology, BAHPE has been used as a building block for the synthesis of novel polymers with unique properties.